3-Methoxyestra-2,5(10)-diene-17β-ol-d3

• Molecular Formula: C₁₉H₂₅D₃O₂
• Molecular Weight: 291.44
• Synonyms: 3-Methoxy-19-norandrosta-2(3),5(10)-dien-17β-ol-d3; 3-Methyloxyestr-2,5(10)-dien-17β-ol-d3; NSC 67575-d3; 1,4-Dihydro-3,17-estradiol 3-methyl ether-d3; (8R,9S,13S,14S,17S)-3-Methoxy-13-methyl-4,6,7,8,9,11,12,13,14,15,16,17-dodecahydro-1H-(cyclopenta-

Description

3-Methoxyestra-2,5(10)-diene-17β-ol-d3 (CAS: 1091-93-6) is a deuterated steroid derivative with three deuterium atoms replacing hydrogens, enhancing its stability in metabolic studies. Its molecular formula is C₁₉H₂₅D₃O₂, and it features a 3-methoxy group, a conjugated diene system at positions 2,5(10), and a 17β-hydroxyl group . This compound is classified as a reproductive toxicant (Category 2) and poses acute/chronic hazards to aquatic environments . Its industrial-grade purity (99%) and controlled synthesis under demand highlight its specialized applications in research .

Comparison with Similar Compounds

Comparison with Structural Analogs

Core Structural Modifications

3-Methoxyestra-2,5(10)-dien-17-one (CAS: 17976-32-8)

• Structure : Differs by a 17-ketone group instead of 17β-OH.
• Properties : Higher lipophilicity (LogP: 4.41) due to the ketone, reducing hydrogen-bonding capacity. Molecular weight: 286.41 g/mol .
• Applications : Intermediate in steroid synthesis; lacks deuterium, limiting isotopic tracing utility .

3-O-Benzyl Estradiol-d3 (CAS: N/A)

• Structure : Benzyl ether at position 3; deuterated at unspecified positions.
• Properties : Enhanced metabolic stability (deuterium effect) and steric bulk from the benzyl group. Molecular weight: ~305.4 g/mol (estimated) .
• Applications : Used as a protected estradiol analog in biochemical assays .

17α-Ethynyl-3-methoxyestra-1,3,5(10),9(11)-tetraen-17-ol

• Structure : Additional ethynyl group at 17α and a tetraene system.
• Properties : Planar structure with conjugated double bonds; altered receptor binding due to ethynyl substitution. Molecular weight: 308.42 g/mol .
• Applications : Studied for crystal structure and hydrogen-bonding networks in solid-state chemistry .

Substituent Variations

3-Methoxy-16,16-dimethylestra-1,3,5(10)-trien-17-one (CAS: 54793-02-1)

• Structure : 16,16-dimethyl groups and 17-ketone.
• Properties : Increased steric hindrance (MW: 312.45 g/mol) reduces enzymatic degradation. LogP: ~5.0 (estimated) .
• Applications: Potential anticancer agent; lacks deuterium and 17β-OH, limiting cross-study comparisons .

4-Cyano-1,3-dimethoxy-2-azaestra-1,3,5(10)-trien-17β-ol

• Structure: Aza-steroid backbone with cyano and dimethoxy groups.
• Properties : Nitrogen substitution alters electronic properties; molecular weight: ~353.4 g/mol .
• Applications : Experimental compound with unconfirmed biological activity .

Functional and Isotopic Comparisons

Deuterated Analogs

Compound	Deuterium Position	Molecular Weight (g/mol)	Key Application
3-Methoxyestra-2,5(10)-diene-17β-ol-d3	Undisclosed	291.42	Metabolic tracer, toxicology studies
3-O-Benzyl Estradiol-d3	Undisclosed	~305.4	Internal standard in LC-MS

• Key Insight : Deuterium in both compounds enhances metabolic stability, but the 3-O-benzyl group in the latter increases steric hindrance, further slowing degradation .